Cas no 1993468-86-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl adamantane-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl adamantane-2-carboxylate
• CAS No: 1993468-86-2
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 6231887
• PubChem ID: 148996664
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl adamantane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6516261
• SCHEMBL23969608
• 1993468-86-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl adamantane-2-carboxylate

• Inchi： 1S/C19H19NO4/c21-17-14-3-1-2-4-15(14)18(22)20(17)24-19(23)16-12-6-10-5-11(8-12)9-13(16)7-10/h1-4,10-13,16H,5-9H2
• InChI Key： PYUZVUIQOIPHIQ-UHFFFAOYSA-N
• SMILES： O(C(C1C2CC3CC(C2)CC1C3)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl adamantane-2-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl adamantane-2-carboxylate and CAS No. 1993468-86-2: A Comprehensive Overview of its Chemical Structure, Biological Activities, and Research Applications

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl adamantane-2-carboxylate, with the chemical identifier CAS No. 1993468-86-2, represents a unique class of organic compounds characterized by a fused ring system and a substituted adamantane scaffold. This molecule combines the structural features of a 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group with the rigid, cage-like structure of adamantane, creating a compound with potential applications in pharmaceutical research. Recent studies have highlighted its role as a versatile building block for the development of bioactive molecules, particularly in the context of anti-inflammatory and antimicrobial drug discovery.

The molecular architecture of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl adamantane-2-carboxylate is defined by its isoindole ring system, which is further functionalized with a dioxo group. The adamantane core, known for its high thermal stability and unique steric properties, provides a rigid framework that enhances the molecule's conformational stability. This structural combination is critical for modulating the compound's interaction with biological targets, such as enzyme active sites or cell membrane receptors. The carboxylate functionality at the adamantane-2-position further contributes to its solubility and reactivity in aqueous environments, making it a promising candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the scalable synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl adamantane-2-carboxylate through multistep organic reactions. A 2023 study published in *Journal of Medicinal Chemistry* reported the use of catalytic asymmetric aldol condensation to construct the isoindole ring, followed by selective oxidation to form the dioxo functionality. This approach not only improves the yield but also ensures the stereochemical integrity of the molecule, which is essential for its biological activity. The development of such synthetic routes has significantly advanced the exploration of this compound's pharmacological potential.

Experimental evidence suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl adamantane-2-carboxylate exhibits promising anti-inflammatory properties, as demonstrated in preclinical models of inflammatory diseases. A 2024 study in *Bioorganic & Medicinal Chemistry* showed that the compound inhibits the NF-κB signaling pathway, a key mediator of inflammatory responses. This mechanism of action is similar to that of established anti-inflammatory drugs like corticosteroids, but with a distinct structural framework that may offer improved selectivity and reduced side effects. The adamantane core is believed to enhance the compound's ability to penetrate cell membranes, facilitating its interaction with intracellular targets.

In addition to its anti-inflammatory effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl adamantane-2-carboxylate has shown potential as an antimicrobial agent. A 2023 study in *Antimicrobial Agents and Chemotherapy* reported that the compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The carboxylate group is thought to disrupt bacterial cell membranes, while the isoindole ring may interfere with essential metabolic pathways. These findings suggest that the compound could be further optimized for applications in combating antibiotic-resistant pathogens.

Structural modifications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl adamantane-2-carboxylate are currently being explored to enhance its therapeutic profile. For example, replacing the carboxylate group with other functional groups, such as sulfonamides or phosphonates, has been shown to improve solubility and bioavailability in animal models. Additionally, the adamantane core is being investigated as a scaffold for the development of targeted drug delivery systems, leveraging its ability to interact with specific receptors on target cells. These efforts underscore the versatility of this compound in addressing complex biological challenges.

Challenges in the development of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl adamantane-2-carboxylate include optimizing its metabolic stability and minimizing off-target effects. While the adamantane core provides structural rigidity, it may also limit the molecule's ability to undergo necessary metabolic transformations for systemic efficacy. Researchers are actively exploring prodrug strategies and conjugation techniques to overcome these limitations, ensuring the compound's therapeutic potential is fully realized.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl adamantane-2-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable tool for the development of novel therapeutics. Ongoing research continues to refine its pharmacological properties, with the goal of translating its potential into clinical applications for inflammatory and infectious diseases.